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Compound of Interest

Compound Name: (24R)-MC 976

Cat. No.: B10800398

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(24S)-MC 976 is a synthetic analog of Vitamin D3, a class of compounds known to play a

crucial role in calcium homeostasis, immune modulation, and the regulation of cell proliferation

and differentiation.[1][2] As with other Vitamin D derivatives, the biological effects of (24S)-MC

976 are primarily mediated through the Vitamin D Receptor (VDR), a nuclear transcription

factor that regulates the expression of a wide range of target genes.[3][4][5] These application

notes provide a comprehensive guide to the proper dissolution and use of (24S)-MC 976 in cell

culture experiments, ensuring reproducible and reliable results.

Chemical Properties
A summary of the key chemical properties of (24S)-MC 976 is presented in the table below.
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Property Value

Chemical Name (24S)-MC 976

Molecular Formula C₂₇H₄₂O₃

Molecular Weight 414.62 g/mol

Appearance White to off-white powder

Purity ≥98%

Solubility and Stock Solution Preparation
Proper dissolution of (24S)-MC 976 is critical for its biological activity in cell culture. Due to its

hydrophobic nature, it is practically insoluble in aqueous media. Therefore, an organic solvent

must be used to prepare a concentrated stock solution, which can then be diluted to the

desired final concentration in the cell culture medium.

Recommended Solvents and Concentrations:

Solvent
Recommended Stock
Concentration

Notes

Dimethyl sulfoxide (DMSO) 1-10 mM

Ensure the final DMSO

concentration in the cell culture

medium is ≤ 0.1% to avoid

cytotoxicity.

Ethanol (EtOH) 1-10 mM

Use absolute ethanol. The final

ethanol concentration in the

cell culture medium should be

kept low, typically ≤ 0.1%.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
Materials:
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(24S)-MC 976 powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Pipettes and sterile, low-retention pipette tips

Procedure:

Calculate the required mass of (24S)-MC 976: To prepare 1 mL of a 10 mM stock solution,

you will need:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 414.62 g/mol * (1000 mg / 1 g) = 4.1462

mg

Weigh the compound: Carefully weigh out approximately 4.15 mg of (24S)-MC 976 powder

and place it in a sterile microcentrifuge tube.

Add DMSO: Add 1 mL of cell culture grade DMSO to the microcentrifuge tube containing the

powder.

Dissolve the compound: Vortex the tube for 1-2 minutes until the powder is completely

dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.

Aliquot and store: Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g.,

10-20 µL) in sterile, light-protected microcentrifuge tubes. Store the aliquots at -20°C for up

to one month. Avoid repeated freeze-thaw cycles.

Treatment of Cells in Culture
Materials:

Prepared stock solution of (24S)-MC 976

Cell culture medium appropriate for your cell line

Cultured cells in multi-well plates or flasks
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Procedure:

Thaw the stock solution: Thaw a single aliquot of the (24S)-MC 976 stock solution at room

temperature, protected from light.

Prepare the working solution: Serially dilute the stock solution in fresh, pre-warmed cell

culture medium to achieve the desired final concentration. For example, to prepare a 100 nM

working solution from a 10 mM stock, you can perform a 1:100 dilution followed by a 1:1000

dilution.

Important: Ensure the final concentration of the solvent (DMSO or ethanol) in the cell

culture medium does not exceed cytotoxic levels (typically ≤ 0.1%). Remember to include

a vehicle control (medium with the same final concentration of solvent) in your

experiments.

Treat the cells: Remove the existing medium from your cultured cells and replace it with the

medium containing the desired concentration of (24S)-MC 976 or the vehicle control.

Incubate: Return the cells to the incubator and continue the culture for the desired

experimental duration.

Signaling Pathway
As a Vitamin D3 analog, (24S)-MC 976 exerts its biological effects by activating the Vitamin D

Receptor (VDR) signaling pathway. The canonical pathway is as follows:

(24S)-MC 976 Binding: The (24S)-MC 976 molecule enters the cell and binds to the VDR in

the cytoplasm or nucleus.

Heterodimerization: Upon ligand binding, the VDR undergoes a conformational change and

forms a heterodimer with the Retinoid X Receptor (RXR).[6]

DNA Binding: The VDR-RXR heterodimer translocates to the nucleus (if not already there)

and binds to specific DNA sequences known as Vitamin D Response Elements (VDREs)

located in the promoter regions of target genes.[6][7]
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Gene Transcription: The binding of the VDR-RXR complex to VDREs recruits co-activator or

co-repressor proteins, which in turn modulate the transcription of downstream target genes,

leading to changes in protein expression and ultimately, the cellular response.[6]
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Caption: Canonical Vitamin D Receptor signaling pathway activated by (24S)-MC 976.
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Experimental Workflow
The following diagram illustrates a typical experimental workflow for studying the effects of

(24S)-MC 976 in cell culture.
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Caption: General experimental workflow for cell culture studies with (24S)-MC 976.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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